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Abstract

3-Phenyllactic acid (PLA), a naturally occurring organic acid produced predominantly by lactic
acid bacteria (LAB), has emerged as a promising antimicrobial agent with a broad spectrum of
activity against a wide range of pathogenic bacteria and fungi. Its multifaceted mechanism of
action, targeting critical cellular structures and processes, coupled with its natural origin,
positions it as a compelling candidate for development as a novel therapeutic and preservative.
This technical guide provides an in-depth exploration of the discovery, antimicrobial properties,
and mechanisms of action of 3-phenyllactic acid. It includes a comprehensive summary of
guantitative data, detailed experimental protocols for key assays, and visualizations of its
biosynthetic pathway, experimental workflows, and putative signaling pathway interference.

Discovery and Overview

The antimicrobial properties of 3-phenyllactic acid were first reported in 1998 by Dieuleveux
and colleagues, who identified it as an anti-Listeria compound produced by the yeast
Geotrichum candidum.[1] Since this initial discovery, numerous studies have confirmed its
production by various microorganisms, particularly lactic acid bacteria (LAB) such as
Lactobacillus, Pediococcus, and Enterococcus species.[1][2] PLA exists as two stereoisomers,
D-PLA and L-PLA, with the D-isomer often exhibiting greater antimicrobial activity.[1] Its
presence in fermented foods and honey underscores its natural origin and potential for safe
application.[2][3]
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Antimicrobial Spectrum and Efficacy

3-Phenyllactic acid demonstrates a broad spectrum of antimicrobial activity, inhibiting the
growth of both Gram-positive and Gram-negative bacteria, as well as various fungi. Its efficacy
has been documented against a range of clinically relevant pathogens and food spoilage
organisms.

Antibacterial Activity

PLA has been shown to be effective against a variety of pathogenic bacteria, including:

Listeria monocytogenes|2]

e Staphylococcus aureus[2]

o Escherichia coli[2]

e Salmonella enterica[2]

o Klebsiella pneumoniae[4]

e Pseudomonas aeruginosal2]

o Enterobacter cloacae[5]

o Aggregatibacter actinomycetemcomitans[2]

The antimicrobial activity of PLA is often pH-dependent, with increased efficacy observed at
lower pH values.[6] This is attributed to the higher concentration of the undissociated form of
the acid, which can more readily penetrate the bacterial cell membrane.[6]

Antifungal Activity

In addition to its antibacterial properties, PLA exhibits significant antifungal activity against a
variety of molds and yeasts, including species of Aspergillus, Penicillium, Fusarium, Candida,
and Rhodotorula.[2][3] This broad-spectrum antifungal action makes it a candidate for
controlling fungal contamination in food and feed.
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Anti-biofilm Activity

Bacterial biofilms pose a significant challenge in clinical and industrial settings due to their
inherent resistance to conventional antimicrobial agents. 3-Phenyllactic acid has demonstrated
the ability to both inhibit the formation of biofilms and eradicate established biofilms of several
pathogenic bacteria, including Pseudomonas aeruginosa, Enterobacter cloacae, and
Aggregatibacter actinomycetemcomitans.[1][2][5]

Quantitative Data on Antimicrobial Activity

The following tables summarize the minimum inhibitory concentration (MIC) and anti-biofilm
activity of 3-phenyllactic acid against various microorganisms as reported in the literature.

Table 1: Minimum Inhibitory Concentration (MIC) of 3-Phenyllactic Acid Against Various
Bacteria

Microorganism Strain MIC (mg/mL) MIC (mM) Reference
Aggregatibacter
actinomycetemc ATCC 29523 3.3 20 [2]
omitans
Klebsiella

_ - 25 15.05 [4]
pneumoniae
Listeria innocua ATCC 33090 - 1.6 (pH 4.5) [6]
Listeria innocua ATCC 33090 - 45 (pH 7.0) [6]
Salmonella
enterica ser. S1 2.0 12.04 [7]
Derby
Escherichia coli 026 2.75 16.55 [7]

Table 2: Anti-biofilm Activity of 3-Phenyllactic Acid
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%

Microorganism  Activity Concentration  Reduction/[Era  Reference
dication
Enterobacter Biofilm cell 2.83 log CFU/mL
] 1% (10 mg/mL) ) [5]
cloacae reduction reduction
Salmonella
) Biofilm
enterica ser. o 3 mg/mL ~50% [7]
eradication
Derby
Escherichia coli Biofilm
o 3 mg/mL ~50% [7]
026 eradication
Aggregatibacter o ) Significant
_ Biofilm formation ]
actinomycetemc o 15 mM downregulation [1]
_ inhibition
omitans of pgA

Mechanisms of Antimicrobial Action

The antimicrobial activity of 3-phenyllactic acid is attributed to a multi-targeted mechanism of
action that disrupts essential cellular functions and structures.

Cell Membrane Disruption

A primary mechanism of PLA's antimicrobial action is the disruption of the bacterial cell
membrane.[1][4] This leads to increased membrane permeability, leakage of intracellular
components such as ions and nucleic acids, and ultimately, cell death.[5]

Interference with DNA

Evidence suggests that 3-phenyllactic acid can intercalate with bacterial DNA, thereby
inhibiting DNA replication and transcription and contributing to its bactericidal effect.[1][4]

Inhibition of Virulence and Quorum Sensing

PLA has been shown to interfere with bacterial communication systems, specifically quorum
sensing (QS).[6] In Pseudomonas aeruginosa, PLA antagonistically binds to the QS receptors
RhIR and PgsR, leading to the downregulation of virulence factors such as pyocyanin,
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protease, and rhamnolipids, which are crucial for biofilm formation.[4][6] It also inhibits
swarming motility, another key factor in biofilm development.[6] In Aggregatibacter
actinomycetemcomitans, PLA has been observed to downregulate the expression of genes
encoding for virulence factors, including leukotoxin and cytolethal distending toxin.[1][8]

Disruption of lon Homeostasis and Metabolic Processes

Proteomic studies on Bacillus cereus have revealed that PLA can down-regulate the
expression of proteins involved in potassium transport (kdpB), leading to a disruption of ion
homeostasis.[2] Furthermore, it can interfere with ribosomal function and the expression of
competence genes.[2]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the
antimicrobial properties of 3-phenyllactic acid.

Determination of Minimum Inhibitory Concentration
(MIC) and Minimum Bactericidal Concentration (MBC)

This protocol is based on the broth microdilution method.

Materials:

o Sterile 96-well microtiter plates

e Bacterial culture in logarithmic growth phase

o Appropriate sterile broth medium (e.g., Mueller-Hinton Broth, Tryptic Soy Broth)
» 3-Phenyllactic acid stock solution (sterilized by filtration)

» Sterile pipette tips and multichannel pipette

 Incubator

e Microplate reader (optional, for OD measurements)
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o Sterile agar plates
Procedure:

o Prepare serial two-fold dilutions of the 3-phenyllactic acid stock solution in the sterile broth
medium directly in the 96-well plate. The final volume in each well should be 100 pL.

e Prepare a bacterial inoculum by diluting the logarithmic phase culture in sterile broth to
achieve a final concentration of approximately 5 x 10°"5 CFU/mL.

e Add 100 pL of the bacterial inoculum to each well containing the PLA dilutions. This will bring
the final volume in each well to 200 pL and the bacterial concentration to approximately 2.5 x
1075 CFU/mL.

* Include a positive control well (broth with inoculum, no PLA) and a negative control well
(broth only).

e Incubate the microtiter plate at the optimal growth temperature for the bacterium (e.g., 37°C)
for 18-24 hours.

o Determine the MIC by visual inspection for the lowest concentration of PLA that completely
inhibits visible bacterial growth. Alternatively, measure the optical density (OD) at 600 nm
using a microplate reader. The MIC is the lowest concentration with no significant increase in
OD.

o To determine the MBC, take a 10 pL aliquot from each well that shows no visible growth and
plate it onto a sterile agar plate.

 Incubate the agar plates at the optimal growth temperature for 24-48 hours.

e The MBC is the lowest concentration of PLA that results in a 299.9% reduction in the initial
inoculum count (i.e., no colony growth on the agar plate).

Anti-biofilm Activity Assay (Crystal Violet Method)

This protocol assesses the ability of 3-phenyllactic acid to inhibit biofilm formation.

Materials:
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Sterile 96-well flat-bottom microtiter plates

Bacterial culture in logarithmic growth phase

Appropriate sterile broth medium conducive to biofilm formation

3-Phenyllactic acid stock solution

Sterile pipette tips and multichannel pipette

Incubator

0.1% (w/v) Crystal Violet solution

95% (v/v) Ethanol

Microplate reader

Procedure:

Prepare serial dilutions of 3-phenyllactic acid in the sterile broth medium in the 96-well plate
(100 pL final volume per well).

Add 100 pL of a diluted bacterial culture (adjusted to a starting OD600 of 0.05-0.1) to each

well.

Include a positive control (bacteria in broth without PLA) and a negative control (broth only).

Incubate the plate under static conditions at the optimal temperature for biofilm formation for
24-48 hours.

After incubation, carefully discard the planktonic cell suspension from each well.

Gently wash the wells twice with 200 pL of sterile phosphate-buffered saline (PBS) to
remove non-adherent cells.

Air-dry the plate for 15-20 minutes.
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e Add 125 pL of 0.1% crystal violet solution to each well and incubate at room temperature for
15 minutes.

e Remove the crystal violet solution and wash the wells three times with 200 pL of sterile
water.

o Air-dry the plate completely.

e Add 200 pL of 95% ethanol to each well to solubilize the bound crystal violet.
e Incubate for 10-15 minutes at room temperature with gentle shaking.

o Measure the absorbance at 570 nm using a microplate reader.

» The percentage of biofilm inhibition is calculated as: [1 - (OD570 of treated well / OD570 of
control well)] x 100.

Cell Membrane Permeability Assay (Propidium lodide
Staining)

This protocol uses the fluorescent dye propidium iodide (PI) to assess cell membrane damage.
PI can only enter cells with compromised membranes.

Materials:

Bacterial culture in logarithmic growth phase

3-Phenyllactic acid solution

Phosphate-buffered saline (PBS)

Propidium iodide (PI) stock solution (e.g., 1 mg/mL in water)

Flow cytometer
Procedure:

e Grow the bacterial culture to the mid-logarithmic phase.
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e Harvest the cells by centrifugation and wash twice with PBS.
e Resuspend the cells in PBS to a concentration of approximately 1076 - 107 CFU/mL.

o Treat the bacterial suspension with different concentrations of 3-phenyllactic acid (e.g., MIC,
2x MIC) for a specific duration (e.g., 30 minutes, 1 hour). Include an untreated control.

 After treatment, add PI to a final concentration of 1-5 pg/mL to each sample.
e Incubate in the dark at room temperature for 10-15 minutes.

» Analyze the samples using a flow cytometer. Excite the cells with a laser at an appropriate
wavelength (e.g., 488 nm) and collect the emission in the red channel (e.g., >610 nm).

e The percentage of Pl-positive cells (cells with damaged membranes) is determined for each
sample. An increase in the Pl-positive population in the PLA-treated samples compared to
the control indicates cell membrane damage.

Visualizations

The following diagrams, generated using Graphviz, illustrate the biosynthetic pathway of 3-
phenyllactic acid, a typical experimental workflow, and a proposed signaling pathway of its
antimicrobial action.

Biosynthesis of 3-Phenyllactic Acid in Lactic Acid
Bacteria

Transamination
(Aromatic Amino Acid Reduction

Aminotransferase) | phenyipyruvic Acid (PPA) (Lactate Dehydrogenase) | 3 phenyllactic Acid (PLA)

Phenylalanine

Click to download full resolution via product page

Caption: Biosynthesis of 3-phenyllactic acid from phenylalanine in lactic acid bacteria.

Experimental Workflow for MIC and MBC Determination
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Caption: Workflow for determining the Minimum Inhibitory and Bactericidal Concentrations.
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Proposed Signaling Pathway of 3-Phenyllactic Acid's
Antimicrobial Action
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Caption: Proposed multi-targeted antimicrobial mechanism of 3-phenyllactic acid.

Conclusion and Future Directions

3-Phenyllactic acid is a promising natural antimicrobial compound with a well-documented
broad-spectrum activity against a variety of pathogenic and spoilage microorganisms. Its multi-
targeted mechanism of action, which includes cell membrane disruption, DNA interaction, and
interference with quorum sensing and virulence factor expression, makes it an attractive
candidate for further development. The detailed experimental protocols and quantitative data
presented in this guide provide a solid foundation for researchers and drug development
professionals to explore the full potential of this versatile molecule.

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b556064?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Future research should focus on elucidating the precise molecular interactions of PLA with its
bacterial targets, further defining the signaling cascades it disrupts, and evaluating its efficacy
and safety in in vivo models. Additionally, synergistic studies with conventional antibiotics could
reveal new therapeutic strategies to combat antimicrobial resistance. The continued
investigation of 3-phenyllactic acid holds significant promise for the development of novel, safe,
and effective antimicrobial agents for a wide range of applications in medicine, food
preservation, and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Antimicrobial Potential of 3-Phenyllactic
Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556064#discovery-of-antimicrobial-properties-of-3-
phenyllactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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